Cas no 3920-50-1 (1H-pyrazole-3-carbaldehyde)

1H-pyrazole-3-carbaldehyde Properties

Names and Identifiers

• 3-Pyrazolecarboxaldehyde
• Pyrazol-3-carbaldehyde
• Pyrazole-3-carboxaldehyde
• 1H-pyrazole-3-carbaldehyde
• 1H-​Pyrazole-​3-​carboxaldehyde
• 1H-Pyrazole-3(5)-carbxaldehyde
• 1H-pyrazole-3-carboxaldehyde
• 1H-PYRAZOLE-3-CARBXALDEHYDE
• 1H-Pyrazole-5-carbaldehyde
• 2H-PYRAZOLE-3-CARBALDEHYDE
• 3-Formylpyrazole
• 1H-Pyrazole-3-carbaldehyde, dimer
• A6568
• FT-0647845
• P2261
• AMY11891
• 1H-Pyrazole-3-carboxaldehyde, dimer (9CI)
• formylpyrazole
• GEO-02174
• AB25611
• O10411
• DTXSID10959979
• 1H-Pyrazole-5-carbaldehyde, AldrichCPR
• 948552-36-1
• 3920-50-1
• pyrazole-3-carbaldehyde
• AKOS005145964
• 3-formyl-1H-pyrazole
• BL001484
• A859251
• pyrazole aldehyde
• 1H-Pyrazole-5-carboxaldehyde
• MFCD00129925
• Z234896951
• AM20100032
• pyrazol-3-carboxaldehyde
• EN300-36665
• W-200336
• 1H-Pyrazole-3-carbaldehyde,dimer
• 209002-03-9
• PYRAZOLE-5-CARBALDEHYDE
• AKOS015854501
• GS-5722
• 1H-Pyrazole-3-carbaldehyde, AldrichCPR
• BCP26854
• pyrazole-5-aldehyde
• CS-W004202
• carbonyl-1h-pyrazole
• AC-14384
• 1H-pyrazole-5-carbaldehyde pound>>Pyrazole-3-carboxaldehyde
• DB-008062
• DB-291414
• STL414653
• +Expand

• MDL： MFCD00129925
• InChIKey： ICFGFAUMBISMLR-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H4N2O/c7-3-4-1-2-5-6-4/h1-3H,(H,5,6)
• SMILES： O=CC1=NNC=C1

Computed Properties

• Exact Mass: 96.03240
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 96.032362755g/mol
• Heavy Atom Count: 7
• Complexity: 74.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• LogP: 0.22220
• PSA: 45.75000
• Refractive Index: 1.62
• Boiling Point: 299.9°C at 760 mmHg
• Melting Point: 149.0 to 153.0 deg-C
• Flash Point: 139.672°C
• Density: 1.323

1H-pyrazole-3-carbaldehyde Security Information

• Symbol: GHS07
• Safety Instruction： 26-36/39
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C
• Risk Phrases： 22-37/38-41
• Signal Word：Warning
• HazardClass：IRRITANT

1H-pyrazole-3-carbaldehyde Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds